Cas no 628703-66-2 (1,2,4-Oxadiazole, 3-[(aminooxy)methyl]-5-phenyl-)

• Product Name: 1,2,4-Oxadiazole, 3-[(aminooxy)methyl]-5-phenyl-
• CAS No: 628703-66-2
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 1641145
• Update Time: 2024-09-11

1,2,4-Oxadiazole, 3-[(aminooxy)methyl]-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 3-[(aminooxy)methyl]-5-phenyl-

• Inchi： 1S/C9H9N3O2/c10-13-6-8-11-9(14-12-8)7-4-2-1-3-5-7/h1-5H,6,10H2
• InChI Key： LKWZUPVLUUCGPK-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2)=NC(CON)=N1

Computed Properties

• Exact Mass: 191.06957

Experimental Properties

• Density: 1.271±0.06 g/cm3(Predicted)
• Boiling Point: 379.8±44.0 °C(Predicted)
• PSA: 74.17
• pka: 2.95±0.70(Predicted)